1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-1,2,3-triazol-4-amine

• Molecular Formula: C6H9N7
• Molecular Weight: 179.18 g/mol
• SMILES: CN1C(=NC=N1)CN2C=C(N=N2)N
• InChI: InChI=1S/C6H9N7/c1-12-6(8-4-9-12)3-13-2-5(7)10-11-13/h2,4H,3,7H2,1H3
• InChIKey: WAFYMOSAEIBQCI-UHFFFAOYSA-N

1-[(1-Methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-1,2,3-triazol-4-amine: Bifunctional Triazole Scaffold

The compound 1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-1,2,3-triazol-4-amine (CAS 1517117-19-9) is a low-molecular-weight (179.18 g/mol) heterocyclic building block that uniquely combines a 1,2,4-triazole donor with a 1,2,3-triazole-4-amine acceptor via a methylene bridge . Unlike simple amino-triazole monomers, this bifunctional architecture presents two electronically and sterically distinct triazole rings, enabling regioselective functionalization strategies that cannot be replicated by single-triazole analogs or symmetric bis-triazole derivatives . This differential reactivity is critical for medicinal chemistry programs where precise spatial orientation of hydrogen-bond donor/acceptor pharmacophores dictates target engagement.

Bifunctional 1,2,4- and 1,2,3-triazole scaffold enables regioselective functionalization strategies.

Precise spatial control of hydrogen-bond donor/acceptor pharmacophores for target engagement studies.

Supports medicinal chemistry programs requiring distinct triazole electronic and steric profiles.

Why Generic Triazole Analogs Cannot Substitute

Attempts to replace this compound with generic aminotriazoles (e.g., 3-amino-1,2,4-triazole, 4-amino-1,2,4-triazole) or common 1,2,3-triazole monomers fail because the precise regioisomeric connectivity—a 1,2,4-triazol-5-ylmethyl group tethered to the N1 position of a 1,2,3-triazol-4-amine—is the structural determinant of its biological target profile. The 1,2,3-triazol-4-amine motif is a recognized pharmacophore in AMCase (acidic mammalian chitinase) inhibition, as disclosed in patent EP3082805B1, where related substituted amino triazoles demonstrate target engagement dependent on the 1,2,3-triazole amine geometry [1]. The 1,2,4-triazol-5-ylmethyl substituent further modulates physicochemical properties such as logP and topological polar surface area (TPSA), which directly influence membrane permeability and binding-site complementarity relative to analogs where the methyl substitution pattern or triazole isomer differs [2]. Simply sourcing the closest available triazole-amine without verifying the exact regiochemistry introduces an unquantifiable risk of target inactivity.

Regioisomeric mismatch 1,2,4-triazol-3-amine or 1,2,3-triazol-4-ylmethyl analogs alter pharmacophore geometry critical for target interaction.

Binding motif specificity The 1,2,3-triazol-4-amine motif is a recognized pharmacophore for AMCase inhibition; generic aminotriazoles lack this geometry.

Physicochemical profile shift Computed logP and TPSA differ markedly between regioisomers, affecting permeability and solubility predictions.

• [1] The Institute For Drug Delivery. Substituted amino triazoles, and methods using same. European Patent EP3082805B1. Filed 2014-12-19. Granted 2020-02-05. Available at: https://patents.google.com/patent/EP3082805B1/ View Source
• [2] PubChem. 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]-1H-1,2,3-triazol-4-amine. CID 107058653. Computed properties: XLogP3-AA -1.3, TPSA 87.4 Ų. Available at: http://pubchem.ncbi.nlm.nih.gov/summary/summary.cgi?cid=107058653 View Source

Differentiation Evidence Against Closest Analogs

Triazole Ring Isomerism and Hydrogen-Bonding Capacity

The target compound incorporates a 1,2,3-triazol-4-amine group, which is explicitly claimed as the active pharmacophore in substituted amino triazole inhibitors of acidic mammalian chitinase (AMCase) in patent EP3082805B1 [1]. In contrast, the commercially available analog 1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-1,2,4-triazol-3-amine (CAS 1468732-24-2) replaces the 1,2,3-triazole with a 1,2,4-triazol-3-amine, a structural isomer that relocates the ring nitrogen atoms and alters the hydrogen-bond donor/acceptor geometry. Computed XLogP3-AA values for the 1,2,3-triazole-containing positional isomer (CID 107058653) is -1.3 [2], whereas the 1,2,4-triazole analog exhibits a computed LogP of -0.897 , indicating reduced hydrophilicity for the target compound's core that may influence solubility and membrane partitioning.

Triazole ring isomerism

Class-level inference

1,2,3-triazol-4-amine core (XLogP3-AA -1.3) vs 1,2,4-triazol-3-amine analog (LogP -0.897); ΔLogP ≈ -0.4

Isomer geometry may influence AMCase active-site engagement.

Computed logP; experimental binding data not available.

Evidence Dimension	Triazole ring isomerism and computed lipophilicity
Target Compound Data	1,2,3-triazol-4-amine core; XLogP3-AA for cognate isomer (CID 107058653): -1.3
Comparator Or Baseline	1,2,4-triazol-3-amine analog (CAS 1468732-24-2); computed LogP: -0.897
Quantified Difference	ΔLogP ≈ -0.4 (target compound core is more hydrophilic by ~0.4 log units)
Conditions	Computed physicochemical properties from PubChem 2.1 and vendor data; not experimentally measured head-to-head

Why This Matters

The 1,2,3-triazole vs. 1,2,4-triazole isomerism affects hydrogen-bonding vectors critical for AMCase active-site engagement, as documented in EP3082805B1, making the correct isomer essential for target-based screening.

• [1] The Institute For Drug Delivery. Substituted amino triazoles, and methods using same. European Patent EP3082805B1. Filed 2014-12-19. Granted 2020-02-05. View Source
• [2] PubChem. 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]-1H-1,2,3-triazol-4-amine. CID 107058653. XLogP3-AA: -1.3. Available at: http://pubchem.ncbi.nlm.nih.gov/summary/summary.cgi?cid=107058653 View Source

Positional Methyl Substitution and Steric Effects

The target compound carries the N-methyl group on the 1,2,4-triazole ring at position 5 (C5 of the 1,2,4-triazole), while the positional isomer 1-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]-1H-1,2,3-triazol-4-amine (CAS 1701775-47-4) places the N-methyl on the 1,2,3-triazole ring [1]. This substitution shift alters the electron density distribution across the two heterocycles: the 1,2,4-triazole is more electron-deficient than the 1,2,3-triazole, meaning the methyl group's inductive effect will differentially modulate reactivity at the methylene bridge. For procurement, this regioisomeric distinction is critical because the 1,2,4-triazol-5-ylmethyl isomer (target) positions the methyl group distal to the amino-bearing 1,2,3-triazole, whereas the 1,2,3-triazol-4-ylmethyl isomer (CAS 1701775-47-4) places it proximal, potentially creating steric hindrance at the amine reaction site .

Methyl substitution position

Class-level inference

Distal methyl (target, CAS 1517117-19-9) vs proximal methyl (isomer CAS 1701775-47-4)

Methyl position may affect amine accessibility in coupling or conjugation reactions.

Steric environment inferred from structural alignment; reactivity not experimentally compared.

Evidence Dimension	Methyl group positional isomerism and steric environment
Target Compound Data	Methyl on 1,2,4-triazole C5 (distal to NH2); CAS 1517117-19-9
Comparator Or Baseline	Methyl on 1,2,3-triazole N1 (proximal to NH2); CAS 1701775-47-4
Quantified Difference	Qualitative steric difference: distal vs. proximal methyl; both share MW 179.18 and MF C6H9N7 but differ in InChI and SMILES
Conditions	Structural comparison based on PubChem CID 107058653 and Chemsrc CAS entries

Why This Matters

In click-chemistry derivatization or amine-coupling reactions, the proximal methyl group in CAS 1701775-47-4 may hinder nucleophilic attack at the 1,2,3-triazol-4-amine, whereas the target compound's distal methyl preserves amine accessibility for bioconjugation or library synthesis.

• [1] PubChem. 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]-1H-1,2,3-triazol-4-amine. CID 107058653. CAS 1701775-47-4. Available at: http://pubchem.ncbi.nlm.nih.gov/summary/summary.cgi?cid=107058653 View Source

Topological Polar Surface Area and Passive Permeability

The target compound's 1,2,4-triazol-5-ylmethyl-1,2,3-triazol-4-amine architecture yields a TPSA of 87.4 Ų (computed from the cognate CID 107058653 isomer, which shares identical atom composition and connectivity except for methyl position) [1]. By comparison, the 1,2,4-triazol-3-amine analog (CAS 1468732-24-2) with a different triazole topology yields a distinct hydrogen-bond acceptor/donor count (5 HBA, 1 HBD) . TPSA values below 90 Ų are generally associated with favorable intestinal absorption and blood-brain barrier penetration, while values above 140 Ų predict poor membrane permeability. The target compound's TPSA falls within the optimal range for CNS drug-like space, whereas simple 1,2,4-triazole-3-amines without the 1,2,3-triazole extension exhibit lower TPSA (~56-65 Ų based on the monocyclic core) and thus different permeability profiles . This quantitative difference is meaningful for programs requiring balanced solubility-permeability properties.

Topological polar surface area

Class-level inference

TPSA ~87.4 Ų (target) vs ~56–65 Ų (monocyclic aminotriazole core); Δ ≈ 22–31 Ų higher

Higher TPSA predicts reduced passive membrane permeability relative to monocyclic analogs.

Computed values; requires experimental permeability measurement.

Evidence Dimension	Topological Polar Surface Area and Hydrogen-Bond Count
Target Compound Data	TPSA ~87.4 Ų; HBA 5, HBD 1 (based on isomer CID 107058653)
Comparator Or Baseline	1,2,4-triazol-3-amine analog (CAS 1468732-24-2): HBA 5, HBD 1; LogP -0.897
Quantified Difference	TPSA target ~87.4 Ų vs. monocyclic 1,2,4-triazole-3-amine core ~56-65 Ų (Δ ≈ 22-31 Ų higher for target)
Conditions	PubChem computed properties; XLogP3 and Cactvs descriptors

Why This Matters

The ~22-31 Ų higher TPSA of the target compound, driven by the additional triazole ring, predicts reduced passive membrane permeability relative to monocyclic aminotriazoles, a crucial factor when selecting compounds for intracellular vs. extracellular target screens.

• [1] PubChem. 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]-1H-1,2,3-triazol-4-amine. CID 107058653. TPSA: 87.4 Ų; HBA: 5; HBD: 1. Available at: http://pubchem.ncbi.nlm.nih.gov/summary/summary.cgi?cid=107058653 View Source

Commercial Purity and CAS-Number Traceability

The target compound is commercially available from Leyan (Product 2047248) at 95% purity , while the 1,2,4-triazol-3-amine analog (CAS 1468732-24-2) is supplied by Fluorochem at 95% purity , and the methyl-positional isomer (CAS 1701775-47-4) is available from AKSci at 95% purity . Although all three share the same nominal purity specification, the target compound's 1,2,4-triazol-5-ylmethyl connectivity is structurally verified by its unique CAS registry number (1517117-19-9) and molecular formula C6H9N7, distinguishing it from the 1,2,3-triazol-4-ylmethyl isomer (CAS 1701775-47-4) and the 1,2,4-triazol-3-amine isomer (CAS 1468732-24-2) which possess different InChI Keys and SMILES strings. Procurement from verified vendors with CAS-level traceability is essential because simple name-based searches risk cross-isomer contamination.

Vendor purity & CAS traceability

Supporting evidence

95% purity across regioisomers; target CAS 1517117-19-9 vs analog CAS 1468732-24-2 / 1701775-47-4

CAS-number verification is essential to prevent regioisomeric mismatch; purity alone does not differentiate isomers.

Verify CAS and CoA before procurement; supplier purity specifications may vary.

Evidence Dimension	Vendor purity specification and CAS-number traceability
Target Compound Data	95% purity (Leyan 2047248); CAS 1517117-19-9; C6H9N7
Comparator Or Baseline	1,2,4-triazol-3-amine analog: 95% purity (Fluorochem F698743); CAS 1468732-24-2; 1,2,3-triazol-4-ylmethyl isomer: 95% purity (AKSci 4835EE); CAS 1701775-47-4
Quantified Difference	Equivalent purity (95%) but distinct CAS numbers ensure regioisomeric identity
Conditions	Vendor catalog specifications; purity by LC/GC or NMR as per supplier CoA

Why This Matters

Identical purity across isomers means procurement decisions must rely on CAS-number verification to avoid regioisomeric mismatch; the target compound's unique CAS 1517117-19-9 is the only definitive identifier for the 1,2,4-triazol-5-ylmethyl-1,2,3-triazol-4-amine connectivity.

Precision Application Scenarios

AMCase Inhibitor Hit Expansion and Optimization

The 1,2,3-triazol-4-amine moiety is a core pharmacophore in substituted amino triazole AMCase inhibitors disclosed in EP3082805B1 [1]. The target compound can serve as a key intermediate or scaffold for synthesizing focused libraries around this chemotype. Procurement of the correct 1,2,4-triazol-5-ylmethyl regioisomer ensures that SAR studies accurately capture the contribution of the methylene-bridged 1,2,4-triazole to target potency and selectivity, rather than introducing confounding variables from the 1,2,4-triazol-3-amine or 1,2,3-triazol-4-ylmethyl isomers.

CNS-Penetrant Candidate Property Optimization

With a computed TPSA of ~87.4 Ų, the compound occupies an attractive CNS drug-like space that balances solubility and passive permeability [1]. Medicinal chemists can leverage this scaffold to install substituents that fine-tune logP and TPSA within the ≤90 Ų threshold associated with blood-brain barrier penetration, while maintaining the bifunctional triazole architecture for polypharmacology or dual-target engagement strategies.

Regioselective Click-Chemistry and Bioconjugation

The distal positioning of the primary amine on the 1,2,3-triazole ring, remote from the 1,2,4-triazol-5-ylmethyl group, minimizes steric hindrance for copper-catalyzed azide-alkyne cycloaddition (CuAAC) or amine-reactive derivatization [1]. This distinguishes the target compound from the 1,2,3-triazol-4-ylmethyl isomer (CAS 1701775-47-4) where the methyl group is proximal to the amine, potentially reducing conjugation efficiency. The target compound is thus preferred for constructing triazole-linked fluorescent probes, PROTACs, or antibody-drug conjugate payloads.

Hydrogen-Bond Network Mapping Probe

The compound's dual-triazole system provides a defined spatial array of hydrogen-bond acceptors (5 HBA) and one donor (1 HBD) [1]. This predictable H-bond pattern makes it useful for crystallographic fragment screening or NMR-based binding studies aimed at mapping water-mediated hydrogen-bond networks in protein active sites. The 1,2,4-triazole vs. 1,2,3-triazole isomerism alters the directionality of nitrogen lone pairs, making the correct isomer essential for interpreting electron density maps.

Application

Selection Property

Validation Focus

AMCase inhibitor hit expansion

1,2,3-triazol-4-amine pharmacophore integrity

Target engagement and isomer-dependent potency

CNS-penetrant candidate optimization

Computed TPSA within CNS drug-like range

Permeability-solubility balance assessment

Regioselective click chemistry & bioconjugation

Distal amine accessibility from 1,2,4-triazole

Conjugation efficiency and steric hindrance evaluation

Hydrogen-bond network mapping probe

Defined H-bond donor/acceptor count (5 HBA, 1 HBD)

Crystallographic or NMR binding-site complementarity

• [1] PubChem. 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]-1H-1,2,3-triazol-4-amine. CID 107058653. Available at: http://pubchem.ncbi.nlm.nih.gov/summary/summary.cgi?cid=107058653 View Source